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Compound of Interest

Compound Name: Yadanzioside M

Cat. No.: B15590425

Yadanzioside M: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the fundamental physicochemical
properties of Yadanzioside M, a natural product of interest within the scientific community.
While extensive research on its specific biological activities and mechanisms of action is not
widely published, this document serves as a foundational resource for researchers initiating
studies on this compound.

Physicochemical Properties

A summary of the key quantitative data for Yadanzioside M is presented in the table below for
straightforward reference.

Property Value Source
CAS Number 101559-99-3 [1][2]
Molecular Weight 704.68 g/mol [1]13]
Molecular Formula C34H40016 [1]

Biological Activity and Experimental Data
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Comprehensive studies detailing the specific biological activities, experimental protocols, and
signaling pathways associated with Yadanzioside M are limited in publicly accessible scientific
literature. While related compounds, such as Yadanzioside P, have been noted for their
antileukemic properties, specific data for Yadanzioside M is not readily available.

Due to the absence of detailed experimental workflows or established signaling pathways for
Yadanzioside M in the reviewed literature, the creation of corresponding diagrams as per the
core requirements is not feasible at this time. Further empirical research is required to elucidate
the biological functions and mechanisms of action of this compound. Researchers are
encouraged to undertake exploratory studies to contribute to the body of knowledge on
Yadanzioside M.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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